Cas no 923488-67-9 (N-4-(1,3-benzoxazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-4-(1,3-benzoxazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide
• CAS No: 923488-67-9
• MF: C₂₆H₂₅N₃O₄S
• MW: 475.559405088425
• CID: 5449002
• Update Time: 2025-05-24

N-4-(1,3-benzoxazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxamide, N-[4-(2-benzoxazolyl)phenyl]-1-[(4-methylphenyl)sulfonyl]-
• N-4-(1,3-benzoxazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

• Inchi： 1S/C26H25N3O4S/c1-18-6-12-22(13-7-18)34(31,32)29-16-14-19(15-17-29)25(30)27-21-10-8-20(9-11-21)26-28-23-4-2-3-5-24(23)33-26/h2-13,19H,14-17H2,1H3,(H,27,30)
• InChI Key： VURPHGKYNXVTKA-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)CCC(C(NC2=CC=C(C3=NC4=CC=CC=C4O3)C=C2)=O)CC1

Additional information on N-4-(1,3-benzoxazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide

N-4-(1,3-Benzoxazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide: A Comprehensive Overview

The compound CAS No. 923488-67-9, also known as N-4-(1,3-benzoxazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structure and promising applications in drug discovery and material science.

At its core, this molecule features a benzoxazole ring system, which is a fused bicyclic structure consisting of a benzene ring and an oxazole moiety. The benzoxazole group is known for its stability and versatility in chemical reactions, making it a valuable component in the synthesis of bioactive compounds. The phenyl group attached to the benzoxazole further enhances the molecule's aromaticity and electronic properties.

The piperidine ring in the compound adds a cyclic amine structure, which is crucial for its interactions with biological systems. Piperidine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with various functional groups. In this compound, the piperidine ring is substituted with a carboxamide group, which plays a key role in modulating the molecule's solubility and bioavailability.

One of the most notable features of this compound is the presence of a tosyl (tosyloxy) group attached to the piperidine ring. The tosyl group, derived from toluenesulfonic acid, is a strong electron-withdrawing group that significantly influences the reactivity and selectivity of the molecule in chemical reactions. This group also contributes to the compound's stability under physiological conditions.

Recent studies have highlighted the potential of this compound as a lead molecule in drug development. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential use in treating conditions such as arthritis and neurodegenerative diseases. Additionally, its unique structure has been found to exhibit anti-cancer properties by targeting specific oncogenic pathways.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution, coupling reactions, and cyclization steps. The synthesis strategy often involves the use of protecting groups to ensure selective reactivity during intermediate steps. The final product is purified using chromatographic techniques to ensure high purity and consistency.

The pharmacokinetic profile of this compound has been studied extensively, revealing favorable absorption and distribution characteristics. Its half-life and bioavailability make it an attractive candidate for oral drug delivery systems. Furthermore, preliminary toxicity studies indicate that it has low systemic toxicity at therapeutic doses, which is a critical factor for its potential use in clinical applications.

In conclusion, N-4-(1,3-benzoxazol-2-yl)phenyl-1-(4-methylbenzenesulfonyl)piperidine-4-carboxamide represents a promising compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as a valuable tool for future research and development.